Cas no 2248283-51-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dimethylphenyl)-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dimethylphenyl)-1,3-thiazole-5-carboxylate
• CAS No: 2248283-51-2
• MF: C₂₀H₁₄N₂O₄S
• MW: 378.401163578033
• CID: 5947341
• PubChem ID: 165732228
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dimethylphenyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dimethylphenyl)-1,3-thiazole-5-carboxylate
• 2248283-51-2
• EN300-6520849

• Inchi： 1S/C20H14N2O4S/c1-11-7-8-13(9-12(11)2)17-21-10-16(27-17)20(25)26-22-18(23)14-5-3-4-6-15(14)19(22)24/h3-10H,1-2H3
• InChI Key： QOOIQATXGQNLRQ-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1C=CC(C)=C(C)C=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 378.06742811g/mol
• Monoisotopic Mass: 378.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dimethylphenyl)-1,3-thiazole-5-carboxylate

Introduction to 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(3,4-Dimethylphenyl)-1,3-Thiazole-5-Carboxylate

The compound with CAS No. 2248283-51-2, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dimethylphenyl)-1,3-thiazole-5-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazole ring and a dioxo isoindole moiety, making it a valuable subject for research and development.

The thiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This functional group is known for its stability and ability to participate in various chemical reactions, making it a versatile building block in organic synthesis. The dioxo isoindole moiety, on the other hand, contributes to the compound's aromaticity and electronic properties. These features collectively enhance the compound's reactivity and make it suitable for applications in drug discovery and material science.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dimethylphenyl)-1,3-thiazole-5-carboxylate in the development of advanced materials. For instance, researchers have explored its use in creating high-performance polymers with improved thermal stability and mechanical properties. The compound's ability to form stable covalent bonds with other molecules has been leveraged in the synthesis of novel polymer networks that exhibit exceptional durability under harsh conditions.

In addition to its material science applications, this compound has shown promise in the field of medicinal chemistry. Its thiazole ring has been found to exhibit bioactivity against various enzymes and receptors, making it a potential candidate for drug development. Recent studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-dimethylphenyl)-1,3-thiazole-5-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring through sulfur insertion reactions and the subsequent coupling of the isoindole moiety via nucleophilic aromatic substitution. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendliness. Research indicates that under specific conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This property makes it an attractive option for green chemistry applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl 2-(3,4-Dimethylphenyl)-Thiazole-Carboxylate (CAS No. 2248283-51) is a versatile compound with wide-ranging applications in materials science and medicinal chemistry. Its unique structural features and promising biological activities continue to drive research efforts aimed at unlocking its full potential.